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Compound of Interest

Compound Name: 1ZCZ-3

Cat. No.: B2780168

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety, operational, and disposal guidance for the handling of
1ZCZ-3, a potent c-MYC transcription inhibitor. Adherence to these procedures is essential for
ensuring laboratory safety and maintaining experimental integrity.

Quantitative Data Summary

The following tables summarize the key quantitative data for 1ZCZ-3, facilitating easy reference

and comparison.

Identifier Value

CAS Number 2223019-53-0
Molecular Formula C46H49N70
Molecular Weight 715.93 g/mol
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Property Value Notes
Appearance Solid powder
- DMSO: = 34 mg/mL (= 47.50 )
Solubility Insoluble in water.
mM)Ethanol: < 1 mg/mL
Store at -20°C forup to 3 In solvent, store at -80°C for
Storage

years (powder).

up to 6 months.

In Vitro Activity IC50 Value Cell Line

c-MYC Transcription Inhibition 3.3 uM SiHa

2.1 uM HelLa

4.1 uM Huh7

4.2 uM A375

In Vivo Activity Dosage Effect Model

Tumor Growth Significant reduction SiHa xenograft mouse

5-20 mg/kg (i.p.)

Inhibition

in tumor volume

model

Personal Protective Equipment (PPE) and Safety

Precautions

Always handle 1ZCZ-3 within a certified chemical fume hood.
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Protection Type Specification

Eye Protection Chemical safety goggles or a face shield.

) Nitrile gloves. Change gloves frequently and
Hand Protection ) ] ) )
immediately if contaminated.

Body Protection Laboratory coat.

Not required when handled in a chemical fume
) ) hood. If handling outside of a hood, a NIOSH-
Respiratory Protection ) ) )
approved respirator with an appropriate

cartridge is mandatory.

Emergency Procedures:

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

» Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do not induce vomiting. Wash out mouth with water and give plenty of water to
drink. Seek immediate medical attention.

Operational Plan: Handling and Experimental
Protocol

The following provides a generalized protocol for the preparation of 1ZCZ-3 stock solutions and
its use in a cell-based assay. Researchers should adapt this protocol based on their specific
experimental needs.

Preparation of 1ZCZ-3 Stock Solution (10 mM)
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e Pre-weighing: Allow the vial of 1IZCZ-3 powder to equilibrate to room temperature before

opening to prevent condensation.
e Weighing: In a chemical fume hood, carefully weigh the desired amount of IZCZ-3 powder.

e Solubilization: Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve a 10 mM
stock solution. For example, to 1 mg of 1ZCZ-3 (MW: 715.93), add 139.68 pL of DMSO.

¢ Mixing: Gently vortex or sonicate the solution until the powder is completely dissolved.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -80°C.

Experimental Workflow: Cell Viability Assay (Example)
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Caption: Workflow for a typical cell viability assay using 1ZCZ-3.
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Disposal Plan

All waste containing IZCZ-3 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Contaminated consumables (e.qg., pipette tips,

gloves, vials) must be collected in a designated,

Solid Waste
sealed, and clearly labeled hazardous waste
container.
Unused solutions and cell culture media
containing 1ZCZ-3 should be collected in a
Liquid Waste sealed, leak-proof, and clearly labeled

hazardous waste container. Do not pour down

the drain.

"Empty" containers that held 1ZCZ-3 powder
should be triple-rinsed with a suitable solvent
] (e.g., DMSO followed by ethanol). The rinsate
Empty Containers o
must be collected as hazardous liquid waste.
The rinsed container can then be disposed of as

regular laboratory glass or plastic waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's Environmental Health and Safety (EHS) department for specific guidance on waste
pickup and disposal.

Signaling Pathway

IZCZ-3 functions as a c-MYC transcription inhibitor. It is hypothesized to stabilize the G-
quadruplex structure in the c-MYC promoter region, thereby preventing transcriptional
activation.
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Caption: Proposed mechanism of 1ZCZ-3 action on the c-MYC signaling pathway.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
1ZCZ-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2780168#personal-protective-equipment-for-
handling-izcz-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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